(3,4-Dimethoxybenzylidene)malononitrile
Overview
Description
“(3,4-Dimethoxybenzylidene)malononitrile” is a compound with the molecular formula C12H10N2O2 . It has been studied for its anti-melanogenic activities . The compound is a derivative of benzylidenemalononitrile .
Synthesis Analysis
The compound can be synthesized by slow evaporation solution growth technique at 35 °C using acetone as the solvent .Molecular Structure Analysis
The molecular structure of “(3,4-Dimethoxybenzylidene)malononitrile” has been evaluated by single crystal X-ray diffraction analysis . The compound exhibits positive optical non-linearity and reverse saturation absorption .Chemical Reactions Analysis
The compound has been used in Knoevenagel condensation reactions . It has also been studied for its inhibitory activity against tyrosinase, a key player in ultraviolet-induced melanogenesis .Physical And Chemical Properties Analysis
The compound has a cut-off wavelength of 483 nm, as identified by UV–Vis spectral studies . It has a melting point of 145.78 °C . The low value of the dielectric constant (εr) of the compound suggests that it can be used in the microelectronics industry .Scientific Research Applications
Nonlinear Optical Material
The compound has been used to grow bulk organic nonlinear optical single crystals, indicating its potential application in nonlinear optical devices due to its intramolecular charge transfer properties .
Spectral Analysis
Spectral studies of the compound can provide insights into its electronic structure and behavior under various conditions, which is crucial for understanding its interactions in different environments .
Optical Studies
Optical studies of (3,4-Dimethoxybenzylidene)malononitrile can reveal its light absorption and emission characteristics, which are important for applications in photonics and optoelectronics .
Thermal Analysis
Thermal analysis can determine the compound’s stability under heat, which is essential for its use in high-temperature applications or environments .
Electrical Characterization
Understanding the electrical properties of the compound can lead to applications in electronic devices where charge transfer and conductivity are key factors .
Mass Spectrometry
The mass spectrum of (3,4-Dimethoxybenzylidene)malononitrile can be studied to understand its fragmentation pattern, which is useful in identifying and quantifying it in complex mixtures .
Mechanism of Action
- DMM’s primary target is not well-documented in the literature. However, it exhibits interesting properties as a nonlinear optical (NLO) material . Its crystal structure and electronic properties suggest potential interactions with molecular systems.
Target of Action
Pharmacokinetics (ADME)
Safety and Hazards
properties
IUPAC Name |
2-[(3,4-dimethoxyphenyl)methylidene]propanedinitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10N2O2/c1-15-11-4-3-9(6-12(11)16-2)5-10(7-13)8-14/h3-6H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RENWPBQTHLAKLS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C=C(C#N)C#N)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00952171 |
Source
|
| Record name | [(3,4-Dimethoxyphenyl)methylidene]propanedinitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00952171 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3,4-Dimethoxybenzylidene)malononitrile | |
CAS RN |
2972-80-7 |
Source
|
| Record name | 2-[(3,4-Dimethoxyphenyl)methylene]propanedinitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2972-80-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2972-80-7 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=1341 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | [(3,4-Dimethoxyphenyl)methylidene]propanedinitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00952171 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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